Cas no 893615-25-3 (Benzonitrile,4-bromo-2-fluoro-5-nitro-)

• Product Name: Benzonitrile,4-bromo-2-fluoro-5-nitro-
• CAS No: 893615-25-3
• MF: C₇H₂BrFN₂O₂
• MW: 245.005383968353
• CID: 706887
• PubChem ID: 53415013
• Update Time: 2024-10-26

Benzonitrile,4-bromo-2-fluoro-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,4-bromo-2-fluoro-5-nitro-
• 4-BROMO-2-FLUORO-5-NITROBENZONITRILE
• 4-Bromo-2-fluoro-5-nitrobenzonitrile (ACI)
• BS-53129
• E81803
• Benzonitrile, 4-bromo-2-fluoro-5-nitro-
• DTXSID50696917
• CS-0144809
• 893615-25-3
• WLZ3442

• Inchi： 1S/C7H2BrFN2O2/c8-5-2-6(9)4(3-10)1-7(5)11(12)13/h1-2H
• InChI Key： AKDJYVCDRJPTJU-UHFFFAOYSA-N
• SMILES： N#CC1C(F)=CC(Br)=C([N+](=O)[O-])C=1

Computed Properties

• Exact Mass: 243.928
• Monoisotopic Mass: 243.928
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6A^2
• XLogP3: 2.3